2-(2-(4-methylphenylsulfonamido)thiazol-4-yl)-N-(o-tolyl)acetamide

• IUPAC Name: N-(2-methylphenyl)-2-[2-[(4-methylphenyl)sulfonylamino]-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C19H19N3O3S2/c1-13-7-9-16(10-8-13)27(24,25)22-19-20-15(12-26-19)11-18(23)21-17-6-4-3-5-14(17)2/h3-10,12H,11H2,1-2H3,(H,20,22)(H,21,23)
• InChI Key: UOGVHDKQUXOILB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=NC(=CS2)CC(=O)NC3=CC=CC=C3C
• Molecular Formula: C19H19N3O3S2
• Molecular Weight: 401.5 g/mol

Description

2-(2-(4-methylphenylsulfonamido)thiazol-4-yl)-N-(o-tolyl)acetamide, also known as MTA, is a synthetic compound that has gained attention in the field of medicinal chemistry due to its potential therapeutic applications. MTA belongs to the class of sulfonamide derivatives and has been studied for its antimicrobial, anti-inflammatory, and anticancer properties.

Scientific Research Applications

Synthesis and Biological Activity

The compound is part of a broad class of heterocyclic compounds that have been synthesized for various applications in medicinal chemistry. For instance, a derivative, 4-(6‐Amino‐3,5‐dicyano‐4‐(4‐methoxyphenyl)‐2‐oxopyridin‐1(2H)‐yl)‐N‐(thiazol‐2‐yl)benzenesulfonamide, exhibited significant anticonvulsive effects, providing 100% protection against picrotoxin‐induced convulsion (Farag et al., 2012).

Antimicrobial and Antifungal Properties

Certain derivatives of the compound have demonstrated promising antimicrobial and antifungal properties. For example, some novel thiazole, pyridone, pyrazole, chromene, hydrazone derivatives bearing a biologically active sulfonamide moiety were synthesized, showing promising results in vitro for antibacterial and antifungal activities (Darwish et al., 2014).

Antioxidant Activity

A study focused on amidomethane sulfonyl-linked bis heterocycles, including derivatives from arylsulfonylethenesulfonyl oxazolyl/thiazolyl/imidazolyl acetamides. These were tested for antioxidant activity, with E-(2-(p-methylphenyl)lsulfonylethenesulfonyl)-N-(4-(p-methylphenyl)oxazol-2-yl)acetamide showing excellent antioxidant activity greater than the standard Ascorbic acid (Talapuru et al., 2014).

Anticancer Potential

Some derivatives have also been studied for their potential anticancer effects. For instance, N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted thio)acetamides were synthesized and evaluated for their anticancer activity, showing selectivity and potency in specific cell lines (Evren et al., 2019).

Enzyme Inhibition and Pharmaceutical Applications

The compound and its derivatives have been of interest due to their enzyme inhibition properties, which are crucial in the development of therapeutic agents. For instance, some synthesized analogs were found to inhibit kidney-type glutaminase, a target for cancer therapy (Shukla et al., 2012).